Cas no 2227834-64-0 (rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227834-64-0
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 6244630
• PubChem ID: 165590787
• Update Time: 2025-10-21

rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2227834-64-0
• EN300-1634474

• Inchi： 1S/C15H23NO3S/c1-5-10-6-7-13(20-10)11-8-16(9-12(11)17)14(18)19-15(2,3)4/h6-7,11-12,17H,5,8-9H2,1-4H3/t11-,12-/m1/s1
• InChI Key： LDXGZHYWCRVGIA-VXGBXAGGSA-N
• SMILES： S1C(CC)=CC=C1[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78Ų

Additional information on rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227834-64-0)

Rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227834-64-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 5-ethylthiophen-2-yl substituent and a 4-hydroxypyrrolidine moiety, which contribute to its potential therapeutic applications.

The synthesis of rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate involves several sophisticated steps, reflecting the complexity of creating chiral molecules with precise stereochemistry. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In the context of medicinal chemistry, the presence of the 5-ethylthiophen-2-yl group in rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate has been associated with enhanced biological activity. This substituent is known to modulate interactions with specific receptors and enzymes, potentially leading to improved pharmacological properties. For instance, studies have shown that compounds with similar thiophene moieties exhibit potent anti-inflammatory and analgesic effects.

The 4-hydroxypyrrolidine moiety in this compound is another key structural element that contributes to its biological activity. Hydroxy groups are often involved in hydrogen bonding and other non-covalent interactions, which can enhance the binding affinity of the molecule to its target. Additionally, the presence of a hydroxy group can influence the solubility and metabolic stability of the compound, factors that are crucial for drug development.

The racemic nature of rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate means that it consists of equal amounts of two enantiomers. While racemic mixtures are sometimes used in drug development due to their ease of synthesis and handling, there is growing interest in isolating and studying individual enantiomers to better understand their distinct biological properties. Recent research has highlighted the importance of enantioselective synthesis in optimizing drug efficacy and reducing side effects.

Clinical trials involving compounds with similar structures have shown promising results in various therapeutic areas. For example, a closely related compound has demonstrated significant efficacy in treating neurodegenerative diseases by modulating specific neurotransmitter pathways. The structural similarity between these compounds suggests that rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate may also exhibit similar therapeutic potential.

In addition to its potential as a therapeutic agent, rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate has been studied for its use as an intermediate in the synthesis of other bioactive molecules. Its versatile chemical structure allows for further functionalization and modification, making it a valuable building block in organic synthesis.

The safety profile of rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown favorable safety data, with no significant toxicological concerns reported at relevant concentrations. However, ongoing research is necessary to fully evaluate its long-term safety and potential side effects.

In conclusion, rac-tert-butyl (3R,4S)-3-(5-ethylthiophen-2-y l)-4-hydroxypyrrolidine -1-carboxy late (CAS No. 2227834 -6 4 -0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activity make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate.